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Compound of Interest

Compound Name:
1-Bromo-2-chloro-4,5-

difluorobenzene

Cat. No.: B1272681 Get Quote

An In-depth Technical Guide on 1-Bromo-2-chloro-4,5-difluorobenzene: Molecular Structure

and Weight

This guide provides a detailed analysis of the molecular structure and weight of 1-Bromo-2-
chloro-4,5-difluorobenzene, a polyhalogenated benzene derivative. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Molecular Weight
The molecular weight of a compound is a fundamental physical property, crucial for

stoichiometric calculations in chemical reactions and for various analytical techniques. It is

determined by the sum of the atomic weights of its constituent atoms.

The molecular formula for 1-Bromo-2-chloro-4,5-difluorobenzene is C₆H₂BrClF₂[1]. The

molecular weight is approximately 227.43 g/mol [1][2][3]. A detailed breakdown of the molecular

weight calculation is presented in the table below, using the standard atomic weights of the

constituent elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1272681?utm_src=pdf-interest
https://www.benchchem.com/product/b1272681?utm_src=pdf-body
https://www.benchchem.com/product/b1272681?utm_src=pdf-body
https://www.benchchem.com/product/b1272681?utm_src=pdf-body
https://www.benchchem.com/product/b1272681?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-bromo-2-chloro-4-5-difluorobenzene.htm
https://www.chemicalbook.com/msds/1-bromo-2-chloro-4-5-difluorobenzene.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-chloro-2_4-difluorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-5-chloro-2_4-difluorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Quantity
Standard
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 6 ~12.011[4][5] 72.066

Hydrogen H 2 ~1.008[6][7][8] 2.016

Bromine Br 1
~79.904[9][10]

[11]
79.904

Chlorine Cl 1
~35.453[12][13]

[14][15]
35.453

Fluorine F 2
~18.998[16][17]

[18][19]
37.996

Total 227.435

Note: The total molecular weight may vary slightly depending on the source and the precision

of the atomic weights used.

Molecular Structure
The structure of 1-Bromo-2-chloro-4,5-difluorobenzene is based on a central benzene ring.

The numbering of the carbon atoms in the ring dictates the positions of the halogen

substituents. According to IUPAC nomenclature:

The principal functional group or the substituent that comes first alphabetically (Bromo) is

assigned to position 1.

The other substituents are then numbered to give them the lowest possible locants.

Following this, the substituents are arranged as follows:

A Bromine (Br) atom at position 1.

A Chlorine (Cl) atom at position 2.

A Fluorine (F) atom at position 4.
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A second Fluorine (F) atom at position 5.

The diagram below, generated using the Graphviz DOT language, visualizes this molecular

structure.

Molecular structure of 1-Bromo-2-chloro-4,5-difluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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